6-Bromo-4'-methoxyflavone
Cat. No. B8567705
M. Wt: 331.16 g/mol
InChI Key: SCFZEMYVTLMMMZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08192717B2
Procedure details
A dichloromethane solution (12 ml) that contained boron tribromide was slowly added to a dichloromethane solution (215 ml) that contained compound 15 (400 mg, 1.21 mmol) while stirring under cooling on ice, and the obtained mixture was then reacted. After completion of the reaction, purified water (100 ml) was added to the reaction solution, and the dichloromethane layer was extracted. The extract was dried over anhydrous sodium sulfate, and the solvent was then distilled away under reduced pressure. The residue was subjected to silica gel column chromatography using ethyl acetate/hexane (2/5) as an elution solvent, so as to obtain a product of interest, 6-bromo-4′-hydroxyflavone (compound 16). Yield: 50 mg (yield constant: 13.1%) 1H NMR (300 MHz, CDCl3) δ10.38 (s, 1H), 8.09 (s, 1H), 7.97-8.00 (m, 3H), 7.76 (d, J=9.0 Hz, 1H), 6.93-6.96 (m, 3H).
Identifiers
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REACTION_CXSMILES
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B(Br)(Br)Br.[Br:5][C:6]1[CH:7]=[C:8]2[C:13](=[CH:14][CH:15]=1)[O:12][C:11]([C:16]1[CH:21]=[CH:20][C:19]([O:22]C)=[CH:18][CH:17]=1)=[CH:10][C:9]2=[O:24]>ClCCl>[Br:5][C:6]1[CH:7]=[C:8]2[C:13](=[CH:14][CH:15]=1)[O:12][C:11]([C:16]1[CH:21]=[CH:20][C:19]([OH:22])=[CH:18][CH:17]=1)=[CH:10][C:9]2=[O:24]
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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B(Br)(Br)Br
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Step Two
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Name
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Quantity
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400 mg
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Type
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reactant
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Smiles
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BrC=1C=C2C(C=C(OC2=CC1)C1=CC=C(C=C1)OC)=O
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Step Three
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Name
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Quantity
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215 mL
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Type
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solvent
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Smiles
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ClCCl
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Step Four
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Name
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Quantity
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12 mL
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Type
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solvent
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Smiles
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ClCCl
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Conditions
Stirring
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Type
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CUSTOM
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Details
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while stirring
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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under cooling on ice
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CUSTOM
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Type
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CUSTOM
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Details
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the obtained mixture was then reacted
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CUSTOM
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Type
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CUSTOM
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Details
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After completion of the reaction
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CUSTOM
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Type
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CUSTOM
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Details
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purified water (100 ml)
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ADDITION
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Type
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ADDITION
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Details
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was added to the reaction solution
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EXTRACTION
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Type
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EXTRACTION
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Details
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the dichloromethane layer was extracted
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The extract was dried over anhydrous sodium sulfate
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DISTILLATION
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Type
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DISTILLATION
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Details
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the solvent was then distilled away under reduced pressure
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Outcomes
Product
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Name
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Type
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product
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Smiles
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BrC=1C=C2C(C=C(OC2=CC1)C1=CC=C(C=C1)O)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
